Cas no 21900-54-9 (2-Chloro-4-fluorobenzoyl chloride)
2-Chloro-4-fluorobenzoyl chloride is a versatile organic intermediate used in pharmaceutical and agrochemical synthesis. Its key advantages include high reactivity as an acylating agent, enabling efficient introduction of the 2-chloro-4-fluorobenzoyl moiety into target molecules. The compound's electron-withdrawing substituents enhance its stability while maintaining reactivity in nucleophilic substitution reactions. It is particularly valuable in the preparation of active pharmaceutical ingredients (APIs) and specialty chemicals requiring precise functionalization. The presence of both chloro and fluoro groups allows for further selective derivatization, making it a useful building block in complex organic transformations. Proper handling is essential due to its moisture sensitivity and corrosive nature.
21900-54-9 structure
Product Name:2-Chloro-4-fluorobenzoyl chloride
CAS No:21900-54-9
MF:C7H3Cl2FO
MW:193.00252366066
MDL:MFCD00084954
CID:51901
PubChem ID:2736546
Update Time:2025-06-07
2-Chloro-4-fluorobenzoyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-4-fluorobenzoyl chloride
- 2-Chloro-4-fluorobenzene-1-carbonyl chloride
- 2-Chlor-4-fluorbenzoylchlorid
- 2-chloro-4-fluoro-benzoyl chloride
- 2-chloro-4-fluorobenzoylchloride
- Benzoyl chloride,2-chloro-4-fluoro-
- BENZOYL CHLORIDE, 2-CHLORO-4-FLUORO-
- KSC547S3D
- 2chloro-4-fluorobenzoyl chloride
- POIAZJJVWRVLBO-UHFFFAOYSA-N
- 4-fluoro-2-chlorobenzoyl chloride
- 2-cloro-4-fluoro-benzoyl chloride
- 2-chloro -4-fluorobenzoyl chloride
- J-014339
- SY018957
- MFCD00084954
- 2-Chloro-4-fluorobenzoyl chloride, 97%
- 11E-036
- SCHEMBL106341
- DTXSID90371433
- AMY33483
- 21900-54-9
- FT-0611763
- AKOS009158481
- A24200
- C2697
- EN300-1262987
- F2190-0148
- DB-045726
-
- MDL： MFCD00084954
- Inchi： 1S/C7H3Cl2FO/c8-6-3-4(10)1-2-5(6)7(9)11/h1-3H
- InChI Key： POIAZJJVWRVLBO-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1C(=O)Cl)F
- BRN： 2254071
Computed Properties
- Exact Mass: 191.95400
- Monoisotopic Mass: 191.954
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 17.1
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
- Density: 1.447 g/mL at 25 °C
- Melting Point: No data available
- Boiling Point: 95°C/10mmHg(lit.)
- Flash Point: Fahrenheit: 224.6 ° f
Celsius: 107 ° c - Refractive Index: n20/D 1.551
- PSA: 17.07000
- LogP: 2.85810
- Sensitiveness: Moisture Sensitive
2-Chloro-4-fluorobenzoyl chloride Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Danger
- Hazard Statement： H302-H314
- Warning Statement： P280-P305 + P351 + P338-P310
- Hazardous Material transportation number：3265
- WGK Germany：3
- Hazard Category Code： 22-34
- Safety Instruction： S45-S36/37/39-S26
-
Hazardous Material Identification：
- Storage Condition：Store at 4°C,-4At ℃Store…Better
- Risk Phrases：R29; R34
- Packing Group：II
- Safety Term：8
- HazardClass：8
- PackingGroup：II
- Packing Group：II
- Hazard Level：8
2-Chloro-4-fluorobenzoyl chloride Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Chloro-4-fluorobenzoyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 004438-1g |
2-Chloro-4-fluorobenzoyl chloride |
21900-54-9 | 98% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 004438-5g |
2-Chloro-4-fluorobenzoyl chloride |
21900-54-9 | 98% | 5g |
￡14.00 | 2022-03-01 | |
| Fluorochem | 004438-25g |
2-Chloro-4-fluorobenzoyl chloride |
21900-54-9 | 98% | 25g |
￡55.00 | 2022-03-01 | |
| Fluorochem | 004438-100g |
2-Chloro-4-fluorobenzoyl chloride |
21900-54-9 | 98% | 100g |
￡180.00 | 2022-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B23439-1g |
2-Chloro-4-fluorobenzoyl chloride, 97% |
21900-54-9 | 97% | 1g |
￥463.00 | 2023-03-02 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | B23439-5g |
2-Chloro-4-fluorobenzoyl chloride, 97% |
21900-54-9 | 97% | 5g |
￥1663.00 | 2023-03-02 | |
| Alichem | A013026286-250mg |
2-Chloro-4-fluorobenzoyl chloride |
21900-54-9 | 97% | 250mg |
$489.60 | 2023-09-02 | |
| Alichem | A013026286-500mg |
2-Chloro-4-fluorobenzoyl chloride |
21900-54-9 | 97% | 500mg |
$806.85 | 2023-09-02 | |
| Alichem | A013026286-1g |
2-Chloro-4-fluorobenzoyl chloride |
21900-54-9 | 97% | 1g |
$1519.80 | 2023-09-02 | |
| TRC | C989308-50mg |
2-Chloro-4-fluorobenzoyl Chloride |
21900-54-9 | 50mg |
$ 50.00 | 2022-06-06 |
2-Chloro-4-fluorobenzoyl chloride Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:21900-54-9)2-Chloro-4-fluorobenzoyl chloride
Order Number:sfd5702
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:21900-54-9)2-Chloro-4-fluorobenzoyl chloride
Order Number:A24200
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):165.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:21900-54-9)2-氯-4-氟苯甲酰氯
Order Number:LE2896040
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:42
Price ($):discuss personally
Email:18501500038@163.com
2-Chloro-4-fluorobenzoyl chloride Related Literature
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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